Cas no 2172501-37-8 (6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-6-azaspiro2.5octane-1-carboxylic acid)

• Product Name: 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-6-azaspiro2.5octane-1-carboxylic acid
• CAS No: 2172501-37-8
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5968531
• PubChem ID: 165822336
• Update Time: 2025-05-26

6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-6-azaspiro2.5octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-6-azaspiro2.5octane-1-carboxylic acid
• 2172501-37-8
• EN300-1526172
• 6-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-6-azaspiro[2.5]octane-1-carboxylic acid

• Inchi： 1S/C28H32N2O5/c1-18(14-25(31)30-12-10-28(11-13-30)15-24(28)26(32)33)16-29-27(34)35-17-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,18,23-24H,10-17H2,1H3,(H,29,34)(H,32,33)
• InChI Key： FKOPJPWLESUNIS-UHFFFAOYSA-N
• SMILES： OC(C1CC21CCN(C(CC(C)CNC(=O)OCC1C3C=CC=CC=3C3=CC=CC=C13)=O)CC2)=O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 785
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-6-azaspiro2.5octane-1-carboxylic acid

Comprehensive Analysis of 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-6-azaspiro2.5octane-1-carboxylic acid (CAS No. 2172501-37-8)

In the rapidly evolving field of pharmaceutical and biochemical research, 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-6-azaspiro2.5octane-1-carboxylic acid (CAS No. 2172501-37-8) has emerged as a compound of significant interest. This molecule, characterized by its unique spirocyclic structure and Fmoc-protected amino acid moiety, is widely utilized in peptide synthesis and drug discovery. Researchers are increasingly focusing on its potential applications in targeted drug delivery and bioconjugation, aligning with the growing demand for precision medicine.

The compound's CAS No. 2172501-37-8 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its 6-azaspiro[2.5]octane core contributes to enhanced conformational rigidity, a property highly sought after in the design of bioactive peptides and small-molecule inhibitors. Recent studies highlight its role in optimizing pharmacokinetic profiles, particularly in overcoming challenges like metabolic instability and poor membrane permeability—key concerns in modern drug development.

One of the most discussed topics in 2024 is the integration of AI-driven molecular design with traditional synthetic chemistry. 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-6-azaspiro2.5octane-1-carboxylic acid exemplifies this synergy, as computational tools are now used to predict its binding affinities and solubility parameters. This aligns with frequent search queries such as "how to improve peptide stability" and "spirocyclic compounds in drug design," reflecting the compound's relevance to current research trends.

From a synthetic perspective, the Fmoc group in this compound enables efficient solid-phase peptide synthesis (SPPS), a technique dominating pharmaceutical manufacturing due to its scalability and automation potential. The 3-methylbutanoyl side chain further enhances lipophilicity, addressing common issues like oral bioavailability—a recurring theme in forums and scientific discussions. Notably, the compound's carboxylic acid terminus allows for versatile cross-coupling reactions, making it a valuable building block for bioconjugates used in diagnostics and therapeutics.

Environmental and regulatory considerations are also pivotal in 2024. Unlike many synthetic intermediates, CAS No. 2172501-37-8 is not classified as hazardous, aligning with the industry's shift toward green chemistry. This aspect resonates with search trends like "sustainable peptide synthesis" and "non-toxic pharmaceutical intermediates," underscoring the compound's compatibility with eco-friendly protocols. Laboratories prioritizing REACH compliance and waste reduction often favor such structurally optimized molecules.

In conclusion, 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-6-azaspiro2.5octane-1-carboxylic acid represents a convergence of innovation and practicality in medicinal chemistry. Its multifaceted applications—from peptide backbone modification to prodrug development—position it as a cornerstone in addressing contemporary challenges like drug resistance and personalized therapy. As research continues to unravel its potential, this compound is poised to remain at the forefront of biopharmaceutical advancements.